Cas no 78031-18-2 (3-Bromothiophene-2-carboxamide)

3-Bromothiophene-2-carboxamide is a brominated thiophene derivative with a carboxamide functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromine moiety enables further functionalization, while the carboxamide group enhances solubility and binding properties. This compound is particularly useful in the development of heterocyclic compounds and bioactive molecules.
3-Bromothiophene-2-carboxamide structure
78031-18-2 structure
Product Name:3-Bromothiophene-2-carboxamide
CAS No:78031-18-2
MF:C5H4BrNOS
MW:206.06035900116
MDL:MFCD00173835
CID:562020
PubChem ID:605721
Update Time:2025-06-17

3-Bromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromothiophene-2-carboxamide
    • 2-Thiophenecarboxamide,3-bromo-
    • 3-bromo-2-carboxamidothiophene
    • 3-Bromo-2-thiophenecarboxamide
    • 78031-18-2
    • MFCD00173835
    • CS-0089827
    • SR-01000640768-1
    • SY023659
    • HMS563O19
    • 3-Bromo-thiophene-2-carboxamide
    • CCG-51473
    • SCHEMBL621972
    • 3-Bromo-2-thiophenecarboxamide #
    • AS-60399
    • AC6815
    • AKOS009096411
    • A865108
    • Maybridge1_007895
    • FT-0615261
    • DTXSID30345592
    • J-517217
    • DB-017764
    • MDL: MFCD00173835
    • Inchi: 1S/C5H4BrNOS/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H2,7,8)
    • InChI Key: KWXUWNXTRUZHNQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C(N)=O

Computed Properties

  • Exact Mass: 204.92000
  • Monoisotopic Mass: 204.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.3A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.81
  • Melting Point: 77-78
  • Boiling Point: 318 ℃ at 760 mmHg
  • Flash Point: 318 °C at 760 mmHg
  • Refractive Index: 1.645
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 71.33000
  • LogP: 2.30980
  • Solubility: Insoluble in water.

3-Bromothiophene-2-carboxamide Security Information

3-Bromothiophene-2-carboxamide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromothiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR29210-1g
3-Bromothiophene-2-carboxamide
78031-18-2
1g
£140.00 2023-09-01
Apollo Scientific
OR29210-5g
3-Bromothiophene-2-carboxamide
78031-18-2
5g
£500.00 2023-09-01
Chemenu
CM199760-5g
3-Bromothiophene-2-carboxamide
78031-18-2 97%
5g
$351 2021-08-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L16138-250mg
3-Bromothiophene-2-carboxamide, 99%
78031-18-2 99%
250mg
¥1123.00 2023-03-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L16138-1g
3-Bromothiophene-2-carboxamide, 99%
78031-18-2 99%
1g
¥2416.00 2023-03-09
abcr
AB143721-250 mg
3-Bromothiophene-2-carboxamide; 99%
78031-18-2
250MG
€73.40 2022-05-21
abcr
AB143721-1 g
3-Bromothiophene-2-carboxamide, 99%; .
78031-18-2 99%
1g
€152.60 2023-05-09
Chemenu
CM199760-5g
3-Bromothiophene-2-carboxamide
78031-18-2 97%
5g
$720 2024-07-23
Alichem
A169005723-5g
3-Bromothiophene-2-carboxamide
78031-18-2 97%
5g
$313.60 2023-09-01
eNovation Chemicals LLC
D912235-5g
3-Bromothiophene-2-carboxamide
78031-18-2 95%
5g
$825 2024-07-20

3-Bromothiophene-2-carboxamide Production Method

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk